Cas no 1556308-09-8 (1-(1-methylpiperidin-2-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(1-methylpiperidin-2-yl)cyclopentane-1-carboxylic acid
• CAS No: 1556308-09-8
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6057742
• PubChem ID: 83885503
• Update Time: 2025-05-21

1-(1-methylpiperidin-2-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-methylpiperidin-2-yl)cyclopentane-1-carboxylic acid
• EN300-1786403
• 1556308-09-8

• Inchi： 1S/C12H21NO2/c1-13-9-5-2-6-10(13)12(11(14)15)7-3-4-8-12/h10H,2-9H2,1H3,(H,14,15)
• InChI Key： LSAFCWVXSHIPKX-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC1)C1CCCCN1C)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(1-methylpiperidin-2-yl)cyclopentane-1-carboxylic acid

Research Brief on 1-(1-methylpiperidin-2-yl)cyclopentane-1-carboxylic acid (CAS: 1556308-09-8)

1-(1-methylpiperidin-2-yl)cyclopentane-1-carboxylic acid (CAS: 1556308-09-8) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique piperidine-cyclopentane hybrid structure, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthesis pathways, and potential as a lead compound for drug development.

The compound's structural features, including the presence of a carboxylic acid group and a methyl-substituted piperidine ring, suggest its ability to interact with a range of biological targets. Recent research has focused on its role as a potential modulator of neurotransmitter receptors, such as the nicotinic acetylcholine receptors (nAChRs) and serotonin receptors, which are implicated in various neurological and psychiatric disorders. Preliminary in vitro studies have demonstrated its affinity for these receptors, with promising selectivity profiles.

One of the key advancements in the study of 1-(1-methylpiperidin-2-yl)cyclopentane-1-carboxylic acid is the development of efficient synthetic routes. Recent publications have highlighted optimized methods for its synthesis, involving multi-step reactions that ensure high yield and purity. These synthetic approaches have facilitated further pharmacological evaluations and structure-activity relationship (SAR) studies, which are critical for understanding its therapeutic potential.

In vivo studies have also been conducted to assess the compound's pharmacokinetic properties and safety profile. Early results indicate favorable bioavailability and brain penetration, making it a viable candidate for CNS-targeted therapies. Additionally, toxicity studies have shown minimal adverse effects at therapeutic doses, further supporting its potential for clinical development.

Looking ahead, ongoing research aims to explore the compound's efficacy in animal models of neurological disorders, such as Alzheimer's disease and depression. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from preclinical to clinical stages. The unique chemical scaffold of 1-(1-methylpiperidin-2-yl)cyclopentane-1-carboxylic acid also opens avenues for the design of derivatives with enhanced pharmacological properties.

In conclusion, 1-(1-methylpiperidin-2-yl)cyclopentane-1-carboxylic acid represents a promising candidate in the field of medicinal chemistry, with potential applications in CNS disorders. Its recent advancements in synthesis, pharmacological evaluation, and safety profiling underscore its significance as a lead compound for future drug development. Continued research will be essential to fully realize its therapeutic potential and translate these findings into clinical benefits.